Cas no 1261660-79-0 (Methyl 7-iodonaphthalene-2-acetate)

• Product Name: Methyl 7-iodonaphthalene-2-acetate
• CAS No: 1261660-79-0
• MF: C₁₃H₁₁IO₂
• MW: 326.129716157913
• CID: 4935968
• Update Time: 2025-11-01

Methyl 7-iodonaphthalene-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-iodonaphthalene-2-acetate

• Inchi： 1S/C13H11IO2/c1-16-13(15)7-9-2-3-10-4-5-12(14)8-11(10)6-9/h2-6,8H,7H2,1H3
• InChI Key： LLRBAUMJJQSMKO-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=CC(CC(=O)OC)=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 7-iodonaphthalene-2-acetate

Recent Advances in the Application of Methyl 7-iodonaphthalene-2-acetate (CAS: 1261660-79-0) in Chemical Biology and Pharmaceutical Research

Methyl 7-iodonaphthalene-2-acetate (CAS: 1261660-79-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the context of targeted therapies and imaging agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the use of Methyl 7-iodonaphthalene-2-acetate is its role in the development of novel radiolabeled compounds for positron emission tomography (PET) imaging. Researchers have successfully incorporated the iodine-125 isotope into the naphthalene core, enabling the creation of high-affinity probes for imaging specific biological targets. A recent study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in tracking tumor progression in vivo, with promising results in preclinical models of breast cancer.

In addition to its imaging applications, Methyl 7-iodonaphthalene-2-acetate has shown potential as a building block for the synthesis of small molecule inhibitors targeting protein-protein interactions. A 2023 study in ACS Chemical Biology reported the development of a series of naphthalene-based inhibitors derived from this compound, which exhibited nanomolar affinity for the MDM2-p53 interaction. This finding opens new avenues for the treatment of cancers characterized by p53 dysfunction.

The compound's chemical properties have also been the subject of recent investigations. Advanced computational modeling studies have provided insights into its conformational flexibility and electronic structure, which are critical for understanding its reactivity in various synthetic pathways. These studies, published in recent issues of The Journal of Organic Chemistry, have led to optimized synthetic protocols that improve yield and purity while reducing environmental impact through greener chemistry approaches.

From a pharmaceutical development perspective, Methyl 7-iodonaphthalene-2-acetate has demonstrated favorable pharmacokinetic properties in preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Its moderate lipophilicity and metabolic stability make it an attractive scaffold for further medicinal chemistry optimization. Several pharmaceutical companies have included derivatives of this compound in their early-stage drug discovery pipelines, particularly for neurological and oncological indications.

Looking forward, researchers are exploring the potential of Methyl 7-iodonaphthalene-2-acetate in the emerging field of targeted protein degradation. Preliminary data suggest that appropriately functionalized derivatives could serve as effective warheads for proteolysis-targeting chimeras (PROTACs), offering a novel approach to address traditionally "undruggable" targets. This application represents one of the most exciting directions for future research involving this versatile chemical scaffold.